N-(6-ethyl-1,3-benzothiazol-2-yl)-6-fluoro-1,3-benzothiazol-2-amine

• IUPAC Name: 6-ethyl-N-(6-fluoro-1,3-benzothiazol-2-yl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C16H12FN3S2/c1-2-9-3-5-11-13(7-9)21-15(18-11)20-16-19-12-6-4-10(17)8-14(12)22-16/h3-8H,2H2,1H3,(H,18,19,20)
• InChI Key: ZSJLLBDOYCTUAN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)NC3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C16H12FN3S2
• Molecular Weight: 329.4 g/mol
• CAS No.: 862975-28-8

Description

Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse range of biological activities. The specific compound you’re asking about, “N-(6-ethyl-1,3-benzothiazol-2-yl)-6-fluoro-1,3-benzothiazol-2-amine”, contains two benzothiazole rings, one of which is substituted with an ethyl group and an amine group, and the other is substituted with a fluorine atom.

Molecular Structure Analysis

The molecular structure of benzothiazoles is characterized by a planar, aromatic benzene ring fused to a five-membered thiazole ring. The presence of the nitrogen and sulfur atoms in the thiazole ring, along with the substituents on the benzothiazole rings, would influence the electronic properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Benzothiazoles are generally stable, aromatic compounds. They may exhibit fluorescence, and their spectral properties can be influenced by their substituents.

Mechanism of Action

N-(6-ethyl-1,3-benzothiazol-2-yl)-6-fluoro-1,3-benzothiazol-2-amine is a fluorescent dye that is used to detect and quantify biological molecules. It works by absorbing light at a specific wavelength and then emitting light at a different wavelength. This emission is detected by a detector, which can then be used to measure the amount of the molecule present in a sample.
Biochemical and Physiological Effects
This compound is a non-toxic compound and does not appear to have any significant biochemical or physiological effects. It has been extensively studied in vitro, and no adverse effects have been observed.

Advantages and Limitations for Lab Experiments

The main advantage of using N-(6-ethyl-1,3-benzothiazol-2-yl)-6-fluoro-1,3-benzothiazol-2-amine in laboratory experiments is its high fluorescence, which makes it easy to detect and quantify biological molecules. Additionally, it is relatively inexpensive and easy to synthesize. However, this compound is not as sensitive as other fluorescent dyes, and it can be affected by light and other environmental factors.

Future Directions

Future research on N-(6-ethyl-1,3-benzothiazol-2-yl)-6-fluoro-1,3-benzothiazol-2-amine could focus on improving its sensitivity and stability. Additionally, studies could be conducted to explore its potential applications in medical diagnostics, drug delivery, and other biomedical fields. Other potential areas of research include the development of new synthesis methods, the study of its interaction with various biological molecules, and the exploration of its potential as a fluorescent probe for other molecules.

Synthesis Methods

N-(6-ethyl-1,3-benzothiazol-2-yl)-6-fluoro-1,3-benzothiazol-2-amine is typically synthesized through a two-step process. The first step involves the reaction of 6-fluoro-1,3-benzothiazol-2-amine with an alkyl halide, such as ethyl bromide, to form an intermediate. This intermediate is then reacted with an acylating agent, such as acetic anhydride, to form the desired product.

Scientific Research Applications

N-(6-ethyl-1,3-benzothiazol-2-yl)-6-fluoro-1,3-benzothiazol-2-amine is widely used in scientific research due to its unique properties. It is highly fluorescent, and can be used to detect and quantify biological molecules. It is also used as a fluorescent probe for studying the structure and function of proteins, as well as for detecting changes in the environment. Additionally, this compound has been used to study the binding of hormones and other molecules to receptors, and to study the interactions between proteins and other molecules.